3,4-diethoxy-N-{2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]ethyl}benzamide

• IUPAC Name: 3,4-diethoxy-N-[2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]ethyl]benzamide
• InChI: InChI=1S/C23H26N2O3S/c1-4-27-20-10-9-17(14-21(20)28-5-2)22(26)24-12-11-19-15-29-23(25-19)18-8-6-7-16(3)13-18/h6-10,13-15H,4-5,11-12H2,1-3H3,(H,24,26)
• InChI Key: SSGFDMWAYLFHSK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NCCC2=CSC(=N2)C3=CC=CC(=C3)C)OCC
• Molecular Formula: C23H26N2O3S
• Molecular Weight: 410.5 g/mol

Description

3,4-diethoxy-N-{2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]ethyl}benzamide is a chemical compound that has been widely studied in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzamides and has been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

Scientific Research Applications

3,4-diethoxy-N-{2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]ethyl}benzamide has been extensively studied for its potential therapeutic applications. One of the major areas of research has been in the field of cancer treatment. Studies have shown that this compound exhibits anti-cancer properties by inducing apoptosis, inhibiting cell proliferation, and suppressing tumor growth. Additionally, it has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.

Mechanism of Action

The mechanism of action of 3,4-diethoxy-N-{2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]ethyl}benzamide is not fully understood. However, studies have shown that it exerts its anti-cancer effects by inhibiting the activity of certain enzymes involved in cell proliferation and survival. It has also been shown to induce apoptosis in cancer cells by activating certain signaling pathways. Additionally, it has been suggested that the compound may have anti-inflammatory effects by inhibiting the production of certain pro-inflammatory cytokines.
Biochemical and Physiological Effects
Studies have shown that this compound exhibits a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cell proliferation and survival, leading to the induction of apoptosis in cancer cells. Additionally, it has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3,4-diethoxy-N-{2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]ethyl}benzamide in lab experiments is its potential therapeutic applications. The compound has been shown to exhibit anti-cancer, anti-inflammatory, and analgesic properties, making it a promising candidate for the development of new drugs. Additionally, the compound is relatively easy to synthesize, making it accessible for research purposes.
However, there are also some limitations associated with the use of this compound in lab experiments. One of the main limitations is the lack of understanding of its mechanism of action. Further studies are needed to fully understand how the compound exerts its biological effects. Additionally, the compound has not been extensively studied in vivo, making it difficult to determine its potential toxicity and side effects.

Future Directions

There are several future directions for the study of 3,4-diethoxy-N-{2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]ethyl}benzamide. One of the main areas of research is the development of new drugs based on the compound's anti-cancer, anti-inflammatory, and analgesic properties. Additionally, further studies are needed to fully understand the compound's mechanism of action and to determine its potential toxicity and side effects. Furthermore, the compound could be studied in combination with other drugs to determine its potential synergistic effects. Overall, the study of this compound has the potential to lead to the development of new therapeutic agents for the treatment of various diseases.

Synthesis Methods

The synthesis of 3,4-diethoxy-N-{2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]ethyl}benzamide involves a series of chemical reactions. The starting materials for the synthesis are 3-methylphenyl-2-aminothiazole and 3,4-diethoxybenzoyl chloride. The reaction between these two compounds results in the formation of 3,4-diethoxy-N-(2-amino-2-oxoethyl)benzamide. This intermediate compound is then reacted with ethyl iodide to obtain the final product, this compound.